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Compound of Interest

Compound Name: DTNB

Cat. No.: B1670978 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5,5'-dithiobis-(2-nitrobenzoic acid), commonly known as DTNB or

Ellman's Reagent. It is intended for researchers, scientists, and drug development

professionals to ensure the safe and effective use of this chemical in the laboratory.

DTNB is a yellow crystalline powder used for the colorimetric determination of thiol groups in

biological samples.[1] While it is a valuable tool, it is crucial to handle it with care as it can

cause skin, eye, and respiratory irritation.[2][3][4][5]

Hazard Identification and Personal Protective
Equipment (PPE)
Proper PPE is mandatory to prevent dermal, ocular, and inhalation exposure. The required

level of protection is detailed below.

Hazard Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1670978?utm_src=pdf-interest
https://www.benchchem.com/product/b1670978?utm_src=pdf-body
https://www.benchchem.com/product/b1670978?utm_src=pdf-body
https://www.goldbio.com/products/dtnb-ellmans-reagent
https://pim-resources.coleparmer.com/sds/79223.pdf
https://studylib.net/doc/25394289/dtnb-sds
https://www.fishersci.com/store/msds?partNumber=AC117540250&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-5-Dithiobis-2-nitrobenzoic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Type Description Signal Word GHS Pictogram

Skin Irritation
Causes skin irritation.

[2][3][4][6]
Warning

GHS07: Exclamation

mark[7]

Eye Irritation
Causes serious eye

irritation.[2][3][4][6]
Warning

GHS07: Exclamation

mark[7]

Respiratory Irritation

May cause respiratory

tract irritation.[2][3][4]

[6]

Warning
GHS07: Exclamation

mark[7]
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Task
Body
Protection

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Handling Solid

DTNB (weighing,

preparing

solutions)

Lab coat or

lightweight

protective

clothing.[3]

Impervious

gloves (e.g.,

Nitrile,

Neoprene).[3]

Chemical safety

goggles or

glasses with

side-shields as

described by

OSHA's eye and

face protection

regulations in 29

CFR 1910.133 or

European

Standard EN166.

[2][4]

Use in a well-

ventilated area. If

dust is generated

or ventilation is

insufficient, wear

a NIOSH/MSHA

or European

Standard EN 149

approved

respirator.[8]

Handling DTNB

Solutions
Lab coat.

Impervious

gloves (e.g.,

Nitrile,

Neoprene).[3]

Chemical safety

goggles or

glasses.[2][4]

Not generally

required if

handled in a

well-ventilated

area or fume

hood.

Spill Cleanup
Lab coat or

coveralls.

Chemical-

resistant gloves.

Chemical safety

goggles and face

shield.

Air-purifying

respirator if

significant dust is

present.

Operational Workflow for Handling DTNB
Following a structured workflow is critical for minimizing risks. This includes preparation,

handling, storage, and disposal.
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Preparation
- Don appropriate PPE

- Work in a ventilated area

Weighing Solid DTNB
- Minimize dust generation

- Use a chemical fume hood if possible

Proceed to

Spill Management
- Evacuate area if necessary
- Absorb liquid or sweep solid

- Decontaminate area

In case of
Solution Preparation

- Add solid to solvent slowly
- Mix gently to dissolve

Proceed to

In case of

Handling & Use
- Avoid contact with skin and eyes

- Use in designated area

Ready for

In case of

Storage
- Store at 2-8°C, protected from light

- Keep container tightly closed

After use In case of

Waste Disposal
- Collect in a labeled, sealed container
- Dispose according to local regulations

After experiment

Decontamination
- Wash hands thoroughly

- Clean work surfaces

Final Step

For next use

Collect waste

Final Step

Click to download full resolution via product page

Diagram of the safe handling workflow for DTNB.
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Experimental Protocols
Storage and Handling

Storage: Store DTNB powder in a cool, dry, well-ventilated place, protected from light and

humidity.[1] Recommended storage temperature is between 2-8°C.[1][8] Keep the container

tightly closed.[2]

Handling: Wash hands thoroughly after handling.[2] Use with adequate ventilation to

minimize dust generation and accumulation.[2] Avoid contact with eyes, skin, and clothing.[2]

Ensure that eyewash stations and safety showers are close to the workstation.[4]

Spill and Leak Procedures

Containment: For spills, vacuum or sweep up the material and place it into a suitable,

labeled disposal container.[2] Moisten with water to reduce airborne dust and prevent

scattering.[2] For liquid spills, use an absorbent material like sand or earth.[9]

Decontamination: Clean the spill area immediately, observing all precautions outlined in the

PPE section.[2]

Ventilation: Ensure the area is well-ventilated.[2]

Disposal Plan

Waste Collection: Collect all waste material, including unused DTNB and contaminated items

(e.g., gloves, wipes), in a clearly labeled, sealed container.

Disposal Method: Dispose of chemical waste in accordance with all local, regional, and

national regulations.[3][4] One suggested method for disposal is to dissolve or mix the

material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[8] Do not empty into drains.[4]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[2]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical aid if irritation develops

or persists. Wash clothing before reuse.[2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[2][5]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Do NOT

induce vomiting. Get medical aid.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. goldbio.com [goldbio.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. studylib.net [studylib.net]

4. fishersci.com [fishersci.com]

5. 5,5′-Dithiobis(2-nitrobenzoic acid) - Safety Data Sheet [chemicalbook.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/79223.pdf
https://pim-resources.coleparmer.com/sds/79223.pdf
https://pim-resources.coleparmer.com/sds/79223.pdf
https://www.chemicalbook.com/msds/5-5-Dithiobis-2-nitrobenzoic-acid.htm
https://pim-resources.coleparmer.com/sds/79223.pdf
https://www.fishersci.com/store/msds?partNumber=AC117540250&countryCode=US&language=en
https://www.benchchem.com/product/b1670978?utm_src=pdf-custom-synthesis
https://www.goldbio.com/products/dtnb-ellmans-reagent
https://pim-resources.coleparmer.com/sds/79223.pdf
https://studylib.net/doc/25394289/dtnb-sds
https://www.fishersci.com/store/msds?partNumber=AC117540250&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-5-Dithiobis-2-nitrobenzoic-acid.htm
https://cdn.caymanchem.com/cdn/msds/760912m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Ellman's reagent - Wikipedia [en.wikipedia.org]

8. biosynth.com [biosynth.com]

9. ethosbiosciences.com [ethosbiosciences.com]
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[https://www.benchchem.com/product/b1670978#personal-protective-equipment-for-
handling-dtnb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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